Cas no 29334-66-5 (3-Chloro-6-(1H-pyrazol-1-yl)pyridazine)

• Product Name: 3-Chloro-6-(1H-pyrazol-1-yl)pyridazine
• CAS No: 29334-66-5
• MF: C₇H₅ClN₄
• MW: 180.594399213791
• MDL: MFCD09261072
• CID: 252354
• PubChem ID: 12562845
• Update Time: 2025-10-23

3-Chloro-6-(1H-pyrazol-1-yl)pyridazine Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-6-(1H-pyrazol-1-yl)pyridazine
• 3-chloro-6-pyrazol-1-ylpyridazine
• Pyridazine,3-chloro-6-(1H-pyrazol-1-yl)-
• 3-chloro-6-pyrazol-1-yl-pyridazine
• Z408193668
• 29334-66-5
• C15506
• AB50048
• 3-chloro-6-(1-pyrazolyl)pyridazine
• AKOS000320146
• A819876
• KAGZGWUUTROZIC-UHFFFAOYSA-N
• PYRIDAZINE, 3-CHLORO-6-(1H-PYRAZOL-1-YL)-
• C77671
• EN300-41231
• 3-chloranyl-6-pyrazol-1-yl-pyridazine
• CS-0139389
• SCHEMBL2562875
• BS-22236
• 3-Chloro-6-(1H-pyrazol-1-yl)pyridazine, AldrichCPR
• F1967-1189
• DTXSID60502656
• MFCD09261072
• DB-410966
• DTXCID50453466
• 3-chloro-6-(pyrazol-1-yl)pyridazine

• MDL： MFCD09261072
• Inchi： 1S/C7H5ClN4/c8-6-2-3-7(11-10-6)12-5-1-4-9-12/h1-5H
• InChI Key： KAGZGWUUTROZIC-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(N=N1)N1C=CC=N1

Computed Properties

• Exact Mass: 180.02000
• Monoisotopic Mass: 180.0202739g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 43.6Ų

Experimental Properties

• PSA: 43.60000
• LogP: 1.31570

3-Chloro-6-(1H-pyrazol-1-yl)pyridazine Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：

Additional information on 3-Chloro-6-(1H-pyrazol-1-yl)pyridazine

Comprehensive Overview of 3-Chloro-6-(1H-pyrazol-1-yl)pyridazine (CAS No. 29334-66-5): Properties, Applications, and Industry Insights

3-Chloro-6-(1H-pyrazol-1-yl)pyridazine (CAS No. 29334-66-5) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique molecular structure. This compound, featuring a pyridazine core substituted with a chloro group and a pyrazole ring, serves as a versatile intermediate in synthetic chemistry. Its dual-functional reactivity enables applications in drug discovery, material science, and specialty chemical manufacturing.

Recent trends in AI-driven drug discovery and green chemistry have amplified interest in compounds like 3-Chloro-6-(1H-pyrazol-1-yl)pyridazine. Researchers frequently search for "pyridazine derivatives in medicinal chemistry" or "sustainable synthesis of halogenated heterocycles," reflecting the demand for eco-friendly methodologies. The compound’s selective halogenation at the 3-position and N-heterocyclic motif make it valuable for designing kinase inhibitors and antimicrobial agents, aligning with the global focus on antibiotic resistance solutions.

From a structural perspective, the 29334-66-5 compound exhibits remarkable stability under ambient conditions, with a melting point range of 120–123°C. Its solubility profile (moderate in polar aprotic solvents like DMSO) facilitates reactions such as Suzuki couplings or nucleophilic substitutions, commonly queried in organic synthesis forums. Analytical techniques like HPLC and LC-MS are typically employed for purity verification (>98%), addressing quality concerns in high-throughput screening workflows.

Industrial applications of 3-Chloro-6-(1H-pyrazol-1-yl)pyridazine extend to crop protection formulations, where its bioactive scaffold contributes to novel herbicides. This resonates with the rising search queries about "next-gen agrochemical intermediates" amid climate-driven agricultural challenges. Furthermore, its role in OLED materials development—particularly as an electron-transport layer precursor—caters to the booming demand for energy-efficient displays.

Regulatory compliance remains a critical consideration. While 29334-66-5 isn’t classified under restricted categories, proper PPE (personal protective equipment) is recommended during handling, as emphasized in GHS-compliant SDS documentation. The compound’s low ecotoxicity profile, verified through OECD 201/202 tests, supports its adoption in green manufacturing initiatives—a key topic in ESG (Environmental, Social, and Governance)-focused investments.

Future research directions may explore 3-Chloro-6-(1H-pyrazol-1-yl)pyridazine’s potential in photoredox catalysis or as a ligand precursor for transition-metal complexes. Such innovations align with patent analytics revealing growing IP filings around multifunctional heterocycles. As synthetic methodologies evolve—particularly microwave-assisted and flow chemistry techniques—this compound’s scalability and cost-efficiency are poised to improve significantly.

In summary, 3-Chloro-6-(1H-pyrazol-1-yl)pyridazine (CAS 29334-66-5) exemplifies the convergence of structural versatility and application diversity in modern chemistry. Its relevance to drug development, sustainable agriculture, and advanced materials ensures continued scientific and commercial interest, driven by both academic curiosity and industrial pragmatism.